Cas no 1306604-85-2 (1-cyclopropyl-2-piperazin-1-yl-ethanone;dihydrochloride)
1-cyclopropyl-2-piperazin-1-yl-ethanone;dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-Cyclopropyl-2-(piperazin-1-yl)-ethan-1-one dihydrochloride
- 1-cyclopropyl-2-piperazin-1-yl-ethanone;dihydrochloride
- 1-cyclopropyl-2-piperazin-1-ylethanone;dihydrochloride
- Z1268152338
- 1306604-85-2
- AKOS026676810
- VU0494727-2
- EN300-77909
- G59577
- 1-cyclopropyl-2-(piperazin-1-yl)ethan-1-one dihydrochloride
- F2158-1118
- A1-01782
- 1-cyclopropyl-2-(piperazin-1-yl)ethan-1-onedihydrochloride
-
- MDL: MFCD16653271
- Inchi: 1S/C9H16N2O.ClH/c12-9(8-1-2-8)7-11-5-3-10-4-6-11;/h8,10H,1-7H2;1H
- InChI Key: IHEDEHSSXNBVTJ-UHFFFAOYSA-N
- SMILES: C(C1CC1)(=O)CN1CCNCC1.Cl
Computed Properties
- Exact Mass: 240.0796186g/mol
- Monoisotopic Mass: 240.0796186g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 171
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.3Ų
1-cyclopropyl-2-piperazin-1-yl-ethanone;dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM335328-100mg |
1-Cyclopropyl-2-(piperazin-1-yl)ethan-1-one dihydrochloride |
1306604-85-2 | 95%+ | 100mg |
$274 | 2021-08-18 | |
| Chemenu | CM335328-250mg |
1-Cyclopropyl-2-(piperazin-1-yl)ethan-1-one dihydrochloride |
1306604-85-2 | 95%+ | 250mg |
$419 | 2021-08-18 | |
| Chemenu | CM335328-1g |
1-Cyclopropyl-2-(piperazin-1-yl)ethan-1-one dihydrochloride |
1306604-85-2 | 95%+ | 1g |
$1074 | 2021-08-18 | |
| TRC | B425173-10mg |
1-cyclopropyl-2-(piperazin-1-yl)ethan-1-one dihydrochloride |
1306604-85-2 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B425173-50mg |
1-cyclopropyl-2-(piperazin-1-yl)ethan-1-one dihydrochloride |
1306604-85-2 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B425173-100mg |
1-cyclopropyl-2-(piperazin-1-yl)ethan-1-one dihydrochloride |
1306604-85-2 | 100mg |
$ 230.00 | 2022-06-07 | ||
| Chemenu | CM335328-100mg |
1-Cyclopropyl-2-(piperazin-1-yl)ethan-1-one dihydrochloride |
1306604-85-2 | 95%+ | 100mg |
$201 | 2024-08-02 | |
| Chemenu | CM335328-250mg |
1-Cyclopropyl-2-(piperazin-1-yl)ethan-1-one dihydrochloride |
1306604-85-2 | 95%+ | 250mg |
$286 | 2024-08-02 | |
| Chemenu | CM335328-1g |
1-Cyclopropyl-2-(piperazin-1-yl)ethan-1-one dihydrochloride |
1306604-85-2 | 95%+ | 1g |
$732 | 2024-08-02 | |
| Enamine | EN300-77909-0.05g |
1-cyclopropyl-2-(piperazin-1-yl)ethan-1-one dihydrochloride |
1306604-85-2 | 95.0% | 0.05g |
$153.0 | 2025-02-22 |
1-cyclopropyl-2-piperazin-1-yl-ethanone;dihydrochloride Suppliers
1-cyclopropyl-2-piperazin-1-yl-ethanone;dihydrochloride Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 1-cyclopropyl-2-piperazin-1-yl-ethanone;dihydrochloride
Recent Advances in the Study of 1-cyclopropyl-2-piperazin-1-yl-ethanone;dihydrochloride (CAS: 1306604-85-2)
1-cyclopropyl-2-piperazin-1-yl-ethanone;dihydrochloride (CAS: 1306604-85-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
The compound, with its unique structural features, has been investigated for its role in modulating various biological targets. Recent literature suggests that 1-cyclopropyl-2-piperazin-1-yl-ethanone;dihydrochloride may exhibit activity against central nervous system (CNS) disorders, including anxiety and depression, due to its interaction with neurotransmitter receptors. Additionally, its potential as a building block for the synthesis of more complex molecules has been explored in several studies.
One of the key advancements in the study of this compound is the optimization of its synthetic route. Researchers have developed more efficient and scalable methods for its production, which is crucial for its application in large-scale pharmaceutical manufacturing. These methods often involve multi-step organic synthesis, with a focus on improving yield and purity while minimizing environmental impact.
In terms of biological evaluation, recent in vitro and in vivo studies have provided insights into the compound's pharmacokinetic and pharmacodynamic properties. For instance, its bioavailability, metabolic stability, and potential toxicity have been assessed to determine its suitability for further drug development. Preliminary results indicate that 1-cyclopropyl-2-piperazin-1-yl-ethanone;dihydrochloride has a favorable safety profile, making it a promising candidate for preclinical studies.
Furthermore, the compound's mechanism of action has been elucidated in several recent publications. It appears to interact with specific G-protein-coupled receptors (GPCRs), which are critical targets in the treatment of various diseases. Understanding these interactions at the molecular level has opened new avenues for the design of derivatives with enhanced efficacy and selectivity.
In conclusion, 1-cyclopropyl-2-piperazin-1-yl-ethanone;dihydrochloride (CAS: 1306604-85-2) represents a valuable tool in chemical biology and drug discovery. Its versatile applications, from serving as a synthetic intermediate to exhibiting potential therapeutic effects, underscore its importance in ongoing research. Future studies are expected to further explore its clinical potential and optimize its properties for specific medical applications.
1306604-85-2 (1-cyclopropyl-2-piperazin-1-yl-ethanone;dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)